Cas no 2411200-86-5 (2-Chloro-N-(3,4-dihydro-1H-isochromen-4-yl)propanamide)

• Product Name: 2-Chloro-N-(3,4-dihydro-1H-isochromen-4-yl)propanamide
• CAS No: 2411200-86-5
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 5357471
• Update Time: 2025-06-08

2-Chloro-N-(3,4-dihydro-1H-isochromen-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(3,4-dihydro-1H-isochromen-4-yl)propanamide
• Z3774878501
• 2-chloro-N-(3,4-dihydro-1H-2-benzopyran-4-yl)propanamide

• Inchi： 1S/C12H14ClNO2/c1-8(13)12(15)14-11-7-16-6-9-4-2-3-5-10(9)11/h2-5,8,11H,6-7H2,1H3,(H,14,15)
• InChI Key： AMNJEZKYSLTXCH-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1COCC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3

Additional information on 2-Chloro-N-(3,4-dihydro-1H-isochromen-4-yl)propanamide

Professional Introduction to 2-Chloro-N-(3,4-dihydro-1H-isochromen-4-yl)propanamide (CAS No. 2411200-86-5)

2-Chloro-N-(3,4-dihydro-1H-isochromen-4-yl)propanamide (CAS No. 2411200-86-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic amides, characterized by its unique structural framework that includes a chloro-substituted benzene ring and an isochromenyl moiety. The presence of these functional groups imparts distinct chemical properties, making it a promising candidate for various biochemical applications.

The molecular structure of 2-Chloro-N-(3,4-dihydro-1H-isochromen-4-yl)propanamide consists of a central benzene ring substituted with a chlorine atom at the 2-position, linked to an amide group (-NHCOCH₂CH₃) and an isochromenyl group at the 4-position. This configuration suggests potential interactions with biological targets, particularly enzymes and receptors involved in cellular signaling pathways. The isochromenyl group, a derivative of chromene, is known for its biological activity and has been explored in the development of therapeutic agents.

In recent years, there has been a surge in research focused on identifying novel compounds with potential therapeutic benefits. The compound 2-Chloro-N-(3,4-dihydro-1H-isochromen-4-yl)propanamide has been investigated for its pharmacological properties, particularly in the context of anti-inflammatory and antioxidant activities. Studies have shown that derivatives of chromene exhibit significant effects on various inflammatory pathways, making them attractive candidates for drug discovery.

The chloro-substituent in the benzene ring enhances the electrophilicity of the molecule, facilitating interactions with nucleophilic sites on biological targets. This property is particularly useful in designing molecules that can modulate enzyme activity or receptor binding. For instance, the amide group can form hydrogen bonds with polar residues in proteins, while the isochromenyl moiety can engage in π-stacking interactions with aromatic amino acids. These interactions are crucial for achieving high affinity and selectivity in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2-Chloro-N-(3,4-dihydro-1H-isochromen-4-yl)propanamide with various biological targets. Molecular docking studies have revealed that this compound can bind effectively to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Additionally, the compound has shown potential as an inhibitor of matrix metalloproteinases (MMPs), which are involved in tissue degradation and repair.

The synthesis of 2-Chloro-N-(3,4-dihydro-1H-isochromen-4-yl)propanamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro group typically involves electrophilic aromatic substitution reactions using reagents such as chlorine gas or sulfuryl chloride. The formation of the amide bond is achieved through nucleophilic acyl substitution reactions, where an amine reacts with an acid chloride or carboxylic acid derivative.

In conclusion, 2-Chloro-N-(3,4-dihydro-1H-isochromen-4-yl)propanamide represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its molecular framework suggests interactions with key enzymes and receptors involved in inflammatory and oxidative stress pathways. Further research is warranted to fully elucidate its pharmacological properties and explore its potential as a therapeutic agent.